Cas no 1272755-49-3 (Fmoc-D-Tyr(Clt)-OH)

Fmoc-D-Tyr(Clt)-OH is a protected amino acid derivative widely used in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a temporary α-amino protector, while the Clt (2-chlorotrityl) group protects the phenolic hydroxyl side chain of D-tyrosine. This orthogonal protection strategy enables selective deprotection under mild acidic conditions, minimizing side reactions. The compound is particularly valuable for synthesizing complex peptides requiring tyrosine residues, as the Clt group offers enhanced stability during Fmoc-based elongation steps. Its high purity and compatibility with standard SPPS protocols make it a reliable choice for researchers aiming to achieve precise peptide sequences with minimal racemization.
Fmoc-D-Tyr(Clt)-OH structure
Fmoc-D-Tyr(Clt)-OH structure
Product Name:Fmoc-D-Tyr(Clt)-OH
CAS No:1272755-49-3
MF:C43H34ClNO5
MW:680.186770915985
MDL:MFCD01632437
CID:3042711
Update Time:2025-06-30

Fmoc-D-Tyr(Clt)-OH Chemical and Physical Properties

Names and Identifiers

    • Fmoc-d-tyr(clt)-oh
    • (2R)-3-[4-[(2-chlorophenyl)-diphenylmethoxy]phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
    • (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-((2-chlorophenyl)diphenylmethoxy)phenyl)propanoic acid
    • C43H34ClNO5
    • 6876AH
    • E70595
    • N-alpha-(9-Fluorenylmethyloxycarbonyl)-O-2-chlorotrityl-D-tyrosine
    • Fmoc-D-Tyr(Clt)-OH
    • MDL: MFCD01632437
    • Inchi: 1S/C43H34ClNO5/c44-39-22-12-11-21-38(39)43(30-13-3-1-4-14-30,31-15-5-2-6-16-31)50-32-25-23-29(24-26-32)27-40(41(46)47)45-42(48)49-28-37-35-19-9-7-17-33(35)34-18-8-10-20-36(34)37/h1-26,37,40H,27-28H2,(H,45,48)(H,46,47)/t40-/m1/s1
    • InChI Key: XYAWVRLFZHVTNW-RRHRGVEJSA-N
    • SMILES: ClC1C=CC=CC=1C(C1C=CC=CC=1)(C1C=CC=CC=1)OC1C=CC(=CC=1)C[C@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 12
  • Complexity: 1060
  • XLogP3: 9.9
  • Topological Polar Surface Area: 84.9

Fmoc-D-Tyr(Clt)-OH Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F620265-100mg
Fmoc-d-tyr(clt)-oh
1272755-49-3
100mg
$64.00 2023-05-18
TRC
F620265-250mg
Fmoc-d-tyr(clt)-oh
1272755-49-3
250mg
$121.00 2023-05-18
TRC
F620265-500mg
Fmoc-d-tyr(clt)-oh
1272755-49-3
500mg
$184.00 2023-05-18
TRC
F620265-1g
Fmoc-d-tyr(clt)-oh
1272755-49-3
1g
$259.00 2023-05-18
abcr
AB175902-5 g
N-alpha-(9-Fluorenylmethyloxycarbonyl)-O-2-chlorotrityl-D-tyrosine (Fmoc-D-Tyr(Clt)-OH); .
1272755-49-3
5g
€450.00 2023-05-07
abcr
AB175902-1g
N-alpha-(9-Fluorenylmethyloxycarbonyl)-O-2-chlorotrityl-D-tyrosine (Fmoc-D-Tyr(Clt)-OH); .
1272755-49-3
1g
€171.50 2025-02-15
abcr
AB175902-5g
N-alpha-(9-Fluorenylmethyloxycarbonyl)-O-2-chlorotrityl-D-tyrosine (Fmoc-D-Tyr(Clt)-OH); .
1272755-49-3
5g
€493.10 2025-02-15
1PlusChem
1P00HS4L-250mg
Fmoc-d-tyr(clt)-oh
1272755-49-3 95%
250mg
$83.00 2025-02-28
1PlusChem
1P00HS4L-1g
Fmoc-d-tyr(clt)-oh
1272755-49-3 95%
1g
$183.00 2025-02-28
1PlusChem
1P00HS4L-5g
Fmoc-d-tyr(clt)-oh
1272755-49-3 95%
5g
$647.00 2025-02-28

Additional information on Fmoc-D-Tyr(Clt)-OH

Professional Introduction to Fmoc-D-Tyr(Clt)-OH (CAS No. 1272755-49-3)

Fmoc-D-Tyr(Clt)-OH is a specialized peptide building block widely utilized in the field of solid-phase peptide synthesis (SPPS). This compound, with the chemical identifier CAS No. 1272755-49-3, plays a crucial role in the synthesis of complex peptides and proteins, particularly in the pharmaceutical and biotechnology industries. The presence of the Fmoc (fluorenylmethyloxycarbonyl) protecting group at the amino terminus ensures stability during synthesis, while the D-Tyr(Clt) moiety introduces specific structural and functional properties to the peptide chain.

The Fmoc-D-Tyr(Clt)-OH molecule is derived from tyrosine, an essential amino acid known for its involvement in various biological processes, including enzyme activity, signal transduction, and cell adhesion. The Clt (4-chloro-L-tyrosine) modification introduces a chlorine atom at the para position of the tyrosine phenol ring, which can enhance the reactivity or specificity of the peptide during subsequent biochemical interactions. This modification is particularly valuable in designing peptides with tailored biological activities.

In recent years, advancements in peptide chemistry have led to increased interest in Fmoc-D-Tyr(Clt)-OH for applications in drug development. One notable area of research involves its use in creating peptidomimetics—molecules that mimic the structure and function of natural peptides but with enhanced stability or bioavailability. For instance, studies have demonstrated that incorporating D-Tyr(Clt) into therapeutic peptides can improve their resistance to enzymatic degradation, thereby prolonging their half-life in vivo. This has significant implications for developing more effective treatments for diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

Another emerging application of Fmoc-D-Tyr(Clt)-OH is in the field of immunotherapy. Peptides modified with Clt have shown promise as immunodominant epitopes capable of eliciting strong immune responses. Researchers are exploring its potential in designing vaccines and immunotherapeutic agents that target specific pathogens or cancer cells. The ability to precisely control peptide structure using Fmoc-D-Tyr(Clt)-OH allows for the fine-tuning of antigenicity, which is critical for optimizing vaccine efficacy.

The role of Fmoc-D-Tyr(Clt)-OH in protein engineering cannot be overstated either. In protein design and optimization, side chain modifications like the Clt group can alter protein folding, stability, and interaction profiles. For example, introducing a chlorine atom into a tyrosine residue can influence hydrogen bonding networks or disrupt hydrophobic pockets within a protein structure. Such modifications are essential for creating engineered proteins with novel functions or improved characteristics for industrial applications.

Recent breakthroughs in computational chemistry have further enhanced the utility of Fmoc-D-Tyr(Clt)-OH. High-throughput virtual screening methods allow researchers to predict optimal modifications and sequences for peptides incorporating this building block. By leveraging machine learning algorithms trained on experimental data, scientists can accelerate the discovery process and identify promising candidates for further validation. This synergy between experimental synthesis and computational modeling has significantly sped up drug discovery pipelines.

The synthesis of Fmoc-D-Tyr(Clt)-OH itself is a testament to modern synthetic chemistry capabilities. Advanced techniques such as chiral resolution and protective group strategies ensure high purity and enantiomeric excess, which are critical for biological applications. The scalability of its production has also been improved through continuous flow chemistry approaches, enabling larger-scale peptide synthesis without compromising quality.

Future directions in research involving Fmoc-D-Tyr(Clt)-OH may explore its potential in developing next-generation biologics. For example, conjugating this peptide with imaging agents could lead to more sensitive diagnostic tools for early disease detection. Additionally, exploring its use in targeted drug delivery systems could enhance therapeutic outcomes by ensuring drugs reach their intended sites more efficiently.

In conclusion,Fmoc-D-Tyr(Clt)-OH (CAS No. 1272755-49-3) represents a versatile and powerful tool in modern peptide chemistry. Its unique structural features make it indispensable for constructing complex biomolecules with tailored properties for pharmaceuticals, diagnostics, and biotechnology applications. As research continues to uncover new possibilities,this compound is poised to play an even greater role in advancing scientific discovery and therapeutic innovation.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.